Cas no 152590-26-6 (Butanedioic acid,2-phenyl-, 4-propyl ester)
152590-26-6 structure
Product Name:Butanedioic acid,2-phenyl-, 4-propyl ester
CAS No:152590-26-6
MF:C13H16O4
MW:236.263744354248
CID:105256
PubChem ID:21800317
Update Time:2025-04-18
Butanedioic acid,2-phenyl-, 4-propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-phenyl-, 4-propyl ester
- Butanedioic acid, phenyl-, 4-propyl ester (9CI)
- 4-oxo-2-phenyl-4-propoxybutanoic acid
- 152590-26-6
-
- Inchi: 1S/C13H16O4/c1-2-8-17-12(14)9-11(13(15)16)10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,15,16)
- InChI Key: ZJGDAXGMMQANHC-UHFFFAOYSA-N
- SMILES: O(CCC)C(CC(C(=O)O)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 235.09705
- Monoisotopic Mass: 236.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
- XLogP3: 2.1
Experimental Properties
- PSA: 66.43
Butanedioic acid,2-phenyl-, 4-propyl ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
152590-26-6 (Butanedioic acid,2-phenyl-, 4-propyl ester) Related Products
- 119-43-7(Ethyl 2-Phenylbutyrate)
- 5413-05-8(Ethyl 2-Phenylacetoacetate)
- 24817-51-4(FEMA 3632)
- 2294-71-5(Methyl 2-phenylbutanoate)
- 956-89-8(α,α-Diphenyl-γ-butyrolactone)
- 76-67-5(Diethyl ethylphenylmalonate)
- 1519-21-7(Benzeneacetic acid, a-ethyl-, 1,1'-anhydride)
- 1131-15-3(3-phenyloxolane-2,5-dione)
- 2959-96-8(2-Phenylglutaric Anhydride(>80%))
- 101278-21-1(Dihydro-3,4-diphenyl-2,5-furandione)
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